Cas no 128102-43-2 (3-Ethyl-2-methoxybenzoic acid)

• Product Name: 3-Ethyl-2-methoxybenzoic acid
• CAS No: 128102-43-2
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 2899127
• Update Time: 2023-08-10

3-Ethyl-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-2-methoxybenzoic acid
• 3-Ethyl-2-methoxybenzoic acid

• Inchi： 1S/C10H12O3/c1-3-7-5-4-6-8(10(11)12)9(7)13-2/h4-6H,3H2,1-2H3,(H,11,12)
• InChI Key： UELLSGQRCHQVJP-UHFFFAOYSA-N
• SMILES： O(C)C1C(C(=O)O)=CC=CC=1CC

Computed Properties

• Exact Mass: 180.078644241 g/mol
• Monoisotopic Mass: 180.078644241 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5
• Molecular Weight: 180.20